Cas no 214045-85-9 (6-fluoroisoquinolin-1-ol)

• Product Name: 6-fluoroisoquinolin-1-ol
• CAS No: 214045-85-9
• MF: C₉H₆FNO
• MW: 163.148445606232
• MDL: MFCD09959716
• CID: 242794
• PubChem ID: 45090802
• Update Time: 2025-09-18

6-fluoroisoquinolin-1-ol Chemical and Physical Properties

Names and Identifiers

• 6-Fluoroisoquinolin-1(2H)-one
• 1(2H)-Isoquinolinone,6-fluoro-
• 6-fluoro-2H-isoquinolin-1-one
• 6-fluoro-1-isoquinolinone
• 6-FLUOROISOQUINOLIN-1-OL
• 6-fluoroisoquinolinone
• 6-Fluoro-isoquinolinone
• VCCTUCDRIAEXLU-UHFFFAOYSA-N
• DTXSID80666709
• A879122
• SY042317
• AMY25896
• AKOS022530716
• AB55620
• MFCD09959716
• CS-0128101
• FT-0698006
• SCHEMBL1551818
• AKOS006313210
• 214045-85-9
• SCHEMBL12336053
• 1(2H)-Isoquinolinone,6-fluoro-(9CI)
• EN300-105971
• 6-FLUORO-1,2-DIHYDROISOQUINOLIN-1-ONE
• DB-066499
• 6-fluoroisoquinolin-1-ol

• MDL： MFCD09959716
• Inchi： 1S/C9H6FNO/c10-7-1-2-8-6(5-7)3-4-11-9(8)12/h1-5H,(H,11,12)
• InChI Key： VCCTUCDRIAEXLU-UHFFFAOYSA-N
• SMILES： FC1C=CC2C(NC=CC=2C=1)=O

Computed Properties

• Exact Mass: 163.04300
• Monoisotopic Mass: 163.043
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.1A^2
• XLogP3: 1.4

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.292
• Boiling Point: 392.6℃ at 760 mmHg
• Flash Point: 191.247 °C
• Refractive Index: 1.571
• PSA: 32.86000
• LogP: 1.66720

6-fluoroisoquinolin-1-ol Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H320;H335
• Warning Statement： P261;P280;P301+P312;P302+P352;P305+P351+P338
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolones and derivatives